Cas no 2648940-81-0 (4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2648940-81-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD34167608
• CID: 5642880
• PubChem ID: 155973583
• Update Time: 2025-06-09

4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid
• 2648940-81-0
• EN300-28228388
• 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid

• MDL： MFCD34167608
• Inchi： 1S/C7H11NO3/c8-5-3-11-7(6(9)10)1-4(5)2-7/h4-5H,1-3,8H2,(H,9,10)
• InChI Key： OSJXVCZDOUIGLI-UHFFFAOYSA-N
• SMILES： O1CC(C2CC1(C(=O)O)C2)N

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-2-oxabicyclo3.1.1heptane-1-carboxylic acid

Latest Research Insights on 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 2648940-81-0)

In recent years, the compound 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid (CAS: 2648940-81-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative exhibits unique structural properties that make it a promising candidate for drug development, particularly in the design of novel therapeutics targeting neurological disorders and infectious diseases. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications.

Recent studies have focused on optimizing the synthetic routes for 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This advancement is critical for large-scale production, which is essential for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been confirmed, further supporting its suitability for pharmaceutical applications.

The biological activity of 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid has been explored in several in vitro and in vivo models. Research published in ACS Chemical Neuroscience demonstrated its potential as a modulator of glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound showed selective binding affinity to specific receptor subtypes, suggesting its utility in developing targeted therapies with reduced off-target effects. Furthermore, preliminary data from a 2024 study indicated its efficacy in inhibiting bacterial growth, highlighting its dual potential as both a neurological and antimicrobial agent.

In terms of pharmacokinetics, recent investigations have revealed favorable absorption and distribution profiles for 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid. A study utilizing advanced mass spectrometry techniques reported its ability to cross the blood-brain barrier, a critical factor for CNS-targeted drugs. Moreover, metabolic stability assays indicated minimal degradation by liver enzymes, which could translate to longer half-lives and reduced dosing frequency in clinical settings. These findings underscore the compound's potential as a lead molecule for further development.

Looking ahead, researchers are now focusing on the structural optimization of 4-amino-2-oxabicyclo[3.1.1]heptane-1-carboxylic acid to enhance its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify derivatives with improved potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into viable drug candidates. As the field progresses, this compound may soon emerge as a cornerstone in the treatment of complex neurological and infectious diseases.